Cas no 98143-38-5 (EThyl (2E)-3-chloro-2-(hydroxyimino)propanoate)

• Product Name: EThyl (2E)-3-chloro-2-(hydroxyimino)propanoate
• CAS No: 98143-38-5
• MF: C₅H₈ClNO₃
• MW: 165.574920654297
• MDL: MFCD19235444
• CID: 4663177
• PubChem ID: 137698340
• Update Time: 2025-11-06

EThyl (2E)-3-chloro-2-(hydroxyimino)propanoate Chemical and Physical Properties

Names and Identifiers

• EThyl (2E)-3-chloro-2-(hydroxyimino)propanoate
• ethyl 3-chloro-2-(hydroxyimino)propanoate
• YDA14338
• ethyl (2Z)-3-chloro-2-hydroxyiminopropanoate
• AKOS037646184
• 98143-38-5
• AS-67153
• W19300
• ETHYL (E)-3-CHLORO-2-(HYDROXYIMINO)PROPANOATE

• MDL： MFCD19235444
• Inchi： 1S/C5H8ClNO3/c1-2-10-5(8)4(3-6)7-9/h9H,2-3H2,1H3/b7-4+
• InChI Key： CERHYVIYHGEZKF-QPJJXVBHSA-N
• SMILES： ClC/C(/C(=O)OCC)=N\O

Computed Properties

• Exact Mass: 165.0192708g/mol
• Monoisotopic Mass: 165.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.9

Experimental Properties

• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 249.7±42.0 ºC (760 Torr),
• Flash Point: 104.8±27.9 ºC,
• Solubility: Slightly soluble (18 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes Ketoximes